Cas no 832740-87-1 (5-(3-chloro-2-methylphenoxy)methylfuran-2-carbaldehyde)

• Product Name: 5-(3-chloro-2-methylphenoxy)methylfuran-2-carbaldehyde
• CAS No: 832740-87-1
• MF: C₁₃H₁₁ClO₃
• MW: 250.677643060684
• MDL: MFCD03422324
• CID: 3058992
• PubChem ID: 7019249
• Update Time: 2025-05-21

5-(3-chloro-2-methylphenoxy)methylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-((3-Chloro-2-methylphenoxy)methyl)furan-2-carbaldehyde
• 5-(3-chloro-2-methylphenoxy)methylfuran-2-carbaldehyde
• 5-[(3-chloro-2-methylphenoxy)methyl]-2-furaldehyde
• 5-[(3-Chloro-2-methylphenoxy)methyl]-2-furancarboxaldehyde
• Z1263738100
• AKOS000308636
• CS-0264186
• SB61923
• 5-(3-Chloro-2-methyl-phenoxymethyl)-furan-2-carbaldehyde
• HIB74087
• STK313240
• G31110
• BBL039264
• DTXSID701192726
• MFCD03422324
• 5-(3-chloro-2-methylphenoxymethyl)furan-2-carbaldehyde
• 5-[(3-chloro-2-methylphenoxy)methyl]furan-2-carbaldehyde
• EN300-92268
• 832740-87-1

• MDL： MFCD03422324
• Inchi： 1S/C13H11ClO3/c1-9-12(14)3-2-4-13(9)16-8-11-6-5-10(7-15)17-11/h2-7H,8H2,1H3
• InChI Key： YJMPGBIROMCRQW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)OCC1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 250.0396719Da
• Monoisotopic Mass: 250.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.4Ų

Additional information on 5-(3-chloro-2-methylphenoxy)methylfuran-2-carbaldehyde

Introduction to 5-(3-chloro-2-methylphenoxy)methylfuran-2-carbaldehyde (CAS No. 832740-87-1)

5-(3-chloro-2-methylphenoxy)methylfuran-2-carbaldehyde is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 832740-87-1, features a complex aromatic system that includes a furan ring substituted with an aldehyde group and an oxygenated phenyl ring. The presence of both 3-chloro-2-methylphenyl and methylfuran moieties imparts distinct electronic and steric properties, making it a versatile intermediate in synthetic chemistry.

The compound's molecular structure, characterized by its high degree of functionalization, positions it as a valuable building block for the synthesis of more intricate molecules. In particular, the aldehyde functionality (-CHO) at the 2-position of the furan ring provides a reactive site for further chemical modifications, such as condensation reactions with amino acids or nucleophiles, which are pivotal in drug discovery processes. The chloro and methyl substituents on the phenyl ring contribute to its lipophilicity and potential interaction with biological targets, enhancing its utility in medicinal chemistry applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 5-(3-chloro-2-methylphenoxy)methylfuran-2-carbaldehyde, facilitating its incorporation into diverse pharmacological frameworks. Researchers have leveraged modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations to optimize its synthesis pathway. These innovations have not only improved yield but also minimized unwanted byproducts, ensuring higher purity and reliability for downstream applications.

In the realm of drug discovery, 5-(3-chloro-2-methylphenoxy)methylfuran-2-carbaldehyde has been explored as a precursor for potential therapeutic agents targeting various diseases. Its structural motifs are reminiscent of known bioactive compounds, suggesting potential efficacy in modulating biological pathways. For instance, the furan ring is a common feature in natural products known for their pharmacological properties, while the aldehyde group allows for facile derivatization into heterocyclic systems prevalent in medicinal chemistry.

One particularly intriguing application lies in the development of novel antimicrobial agents. The combination of lipophilic aromatic rings and reactive aldehyde moieties enhances binding affinity to bacterial enzymes or cellular receptors. Preliminary studies have demonstrated promising interactions with bacterial cell wall biosynthesis enzymes, indicating that derivatives of this compound could exhibit antibacterial activity. Such findings align with the growing need for innovative strategies to combat antibiotic-resistant pathogens.

The compound's potential extends beyond antimicrobial applications. Its structural framework is amenable to modifications that could yield compounds with anti-inflammatory or anticancer properties. The chloro substituent on the phenyl ring is particularly noteworthy, as it has been shown to enhance binding to certain protein targets involved in inflammation and cell proliferation. By strategically modifying other parts of the molecule, researchers aim to fine-tune its pharmacokinetic profile and therapeutic efficacy.

The synthesis of 5-(3-chloro-2-methylphenoxy)methylfuran-2-carbaldehyde also highlights the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to develop solvent-free or minimally solvent-based reaction conditions, reducing environmental impact while maintaining high reaction yields. Additionally, catalytic methods that employ recyclable ligands or heterogeneous catalysts have been explored to further streamline production processes.

Future directions in the study of this compound may involve exploring its role in designing next-generation therapeutics. Advances in computational chemistry and molecular modeling are enabling researchers to predict binding affinities and optimize molecular structures with greater precision. By integrating experimental data with computational insights, scientists can accelerate the discovery of novel drug candidates derived from 5-(3-chloro-2-methylphenoxy)methylfuran-2-carbaldehyde.

In conclusion, 5-(3-chloro-2-methylphenoxy)methylfuran-2-carbaldehyde (CAS No. 832740-87-1) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential therapeutic benefits. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, this compound is poised to play an increasingly significant role in drug discovery and development efforts worldwide.